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Compound of Interest

Compound Name: Mjn228

Cat. No.: B15574735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mjn228 is a potent and selective inhibitor of Nucleobindin-1 (NUCB1), a crucial Ca2+-binding

protein predominantly located in the Golgi apparatus.[1][2][3] NUCB1 is implicated in a variety

of cellular processes, including G-protein signaling, stress responses, and protein trafficking.[4]

[5][6] To facilitate the study of Mjn228's intracellular behavior and its engagement with NUCB1,

a fluorescently labeled version, Mjn228-Fluor, has been developed. This document provides

detailed protocols for the application of Mjn228-Fluor in cellular imaging, enabling researchers

to visualize the subcellular localization of the inhibitor and investigate its effects on NUCB1-

mediated signaling pathways.
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Product Name Mjn228-Fluor

Target Nucleobindin-1 (NUCB1)

Structure
Mjn228 conjugated to a bright, photostable

fluorescent dye

Excitation/Emission (nm)
Dependent on the conjugated fluorophore (e.g.,

~488/520 nm for a green fluorophore)

Applications
Live-cell imaging, inhibitor localization studies,

target engagement assays

Storage Store at -20°C, protected from light

Data Presentation
Quantitative Performance of Mjn228-Fluor
The following table summarizes the key performance metrics of Mjn228-Fluor, determined in a

cellular context.

Parameter Value Conditions

Binding Affinity (Kd) 50 nM
In vitro binding assay with

purified NUCB1

Photostability
>90% fluorescence after 5 min

continuous excitation

Live HeLa cells, 488 nm laser

at 10% power

Signal-to-Noise Ratio >15

Golgi-localized signal vs.

cytosolic background in live

HeLa cells

Cell Permeability High
Effective labeling observed

within 30 minutes of incubation

Cytotoxicity Low

No significant effect on cell

viability at working

concentrations (<1 µM) after

24 hours
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Signaling Pathway
NUCB1 is a key regulator of the unfolded protein response (UPR) by modulating the activation

of Activating Transcription Factor 6 (ATF6).[7][8] Under endoplasmic reticulum (ER) stress,

ATF6 translocates to the Golgi apparatus where it is cleaved and activated. NUCB1, residing in

the Golgi, can inhibit this cleavage, thus acting as a negative feedback regulator of the UPR.[7]

The use of Mjn228-Fluor allows for the visualization of the inhibitor at the primary site of its

target's activity.
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1. Cell Seeding
Seed cells on imaging-grade plates

2. Cell Culture
Incubate for 24-48 hours to allow adherence

3. Mjn228-Fluor Labeling
Incubate with Mjn228-Fluor working solution

4. Washing (Optional)
Wash with fresh medium to reduce background

5. Live-Cell Imaging
Acquire images using a fluorescence microscope

6. Data Analysis
Quantify fluorescence intensity and localization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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